Cas no 915131-35-0 (rac-benzyl N-(3R,4R)-3-hydroxy-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate)

• Product Name: rac-benzyl N-(3R,4R)-3-hydroxy-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate
• CAS No: 915131-35-0
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5637359
• PubChem ID: 101415313
• Update Time: 2025-10-30

rac-benzyl N-(3R,4R)-3-hydroxy-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290017
• 915131-35-0
• 4beta-(Benzyloxycarbonylamino)-3,4-dihydro-2H-1-benzopyran-3beta-ol
• rac-benzyl N-[(3R,4R)-3-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl]carbamate
• rac-benzyl N-(3R,4R)-3-hydroxy-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate

• Inchi： 1S/C17H17NO4/c19-14-11-21-15-9-5-4-8-13(15)16(14)18-17(20)22-10-12-6-2-1-3-7-12/h1-9,14,16,19H,10-11H2,(H,18,20)/t14-,16+/m1/s1
• InChI Key： KXCNTCJSZGEVJS-ZBFHGGJFSA-N
• SMILES： O1C2C=CC=CC=2[C@@H]([C@@H](C1)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.8Ų

Additional information on rac-benzyl N-(3R,4R)-3-hydroxy-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate

Comprehensive Overview of rac-benzyl N-(3R,4R)-3-hydroxy-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate (CAS No. 915131-35-0)

The compound rac-benzyl N-(3R,4R)-3-hydroxy-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate (CAS No. 915131-35-0) is a chiral derivative of the benzopyran family, which has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the 3,4-dihydro-2H-1-benzopyran core and the carbamate functional group, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

In recent years, the demand for chiral compounds like rac-benzyl N-(3R,4R)-3-hydroxy-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate has surged due to their enantioselective properties, which are critical for optimizing drug efficacy and reducing side effects. The compound's hydroxy and carbamate moieties offer versatile sites for further chemical modifications, enabling the creation of derivatives with tailored pharmacological profiles. This aligns with the growing trend in precision medicine, where researchers seek to design molecules with high specificity for target proteins.

One of the most frequently searched questions in the field is: "What are the synthetic routes for rac-benzyl N-(3R,4R)-3-hydroxy-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate?" The synthesis typically involves multi-step processes, including stereoselective reduction and carbamate formation, often catalyzed by transition metals or enzymes. Another hot topic is its potential role in neuroprotection, as the benzopyran scaffold is known to interact with GABA receptors and ion channels, which are implicated in neurological disorders.

From an industrial perspective, rac-benzyl N-(3R,4R)-3-hydroxy-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate is also explored for its utility in asymmetric catalysis and green chemistry. The push for sustainable synthetic methods has led to investigations into biocatalytic approaches for producing such compounds, reducing reliance on hazardous reagents. This resonates with the broader scientific community's focus on environmentally friendly synthesis and circular economy principles.

In summary, rac-benzyl N-(3R,4R)-3-hydroxy-3,4-dihydro-2H-1-benzopyran-4-ylcarbamate (CAS No. 915131-35-0) represents a promising scaffold for medicinal chemistry and industrial applications. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like drug development, catalysis, and sustainable chemistry. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in both academic and industrial settings.